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Compound of Interest

Compound Name: Stavudine sodium

Cat. No.: B1139156 Get Quote

Stavudine, a synthetic thymidine nucleoside analog, is a potent antiretroviral agent used in the

treatment of Human Immunodeficiency Virus (HIV) infection.[1][2] This technical guide provides

an in-depth overview of the chemical properties, structure, and mechanism of action of

stavudine sodium, tailored for researchers, scientists, and drug development professionals.

Chemical Structure and Identification
Stavudine is chemically known as 2',3'-didehydro-3'-deoxythymidine.[3] The sodium salt form,

stavudine sodium, is often utilized in research and pharmaceutical formulations.

Chemical Structure of Stavudine:

Physicochemical Properties
The physicochemical properties of stavudine and its sodium salt are summarized below. These

properties are crucial for its formulation, delivery, and biological activity.
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Property Value Source

Chemical Name
2',3'-didehydro-3'-

deoxythymidine
[3]

Synonyms d4T, Zerit, Sanilvudine [4]

Appearance
White to off-white crystalline

solid
[3]

Tabulated Quantitative Data
Stavudine

Property Value

CAS Number 3056-17-5

Molecular Formula C10H12N2O4

Molecular Weight 224.2 g/mol

Melting Point 159-160 °C

Water Solubility (23 °C) ~83 mg/mL

Propylene Glycol Solubility (23 °C) ~30 mg/mL

n-Octanol/Water Partition Coefficient (23 °C) 0.144

pKa (Strongest Acidic) 9.95

pKa (Strongest Basic) -3

Polar Surface Area 78.87 Å²

Sources:[1][3][4][5][6][7]

Stavudine Sodium

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.accessdata.fda.gov/drugsatfda_docs/label/2002/20412S017.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Stavudine
https://www.accessdata.fda.gov/drugsatfda_docs/label/2002/20412S017.pdf
https://go.drugbank.com/drugs/DB00649
https://www.accessdata.fda.gov/drugsatfda_docs/label/2002/20412S017.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Stavudine
https://www.drugs.com/pro/stavudine-capsules.html
https://www.drugs.com/pro/stavudine-oral-solution.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4450928.htm
https://www.benchchem.com/product/b1139156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 134624-73-0

Molecular Formula C10H11N2NaO4

Molecular Weight 246.2 g/mol

Solubility Soluble in DMSO

Sources:[8][9][10][11]

Mechanism of Action
Stavudine is a nucleoside reverse transcriptase inhibitor (NRTI).[1] Its antiviral activity is

dependent on its intracellular conversion to the active triphosphate form.

Signaling Pathway of Stavudine Activation and Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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